Cas no 2703771-12-2 ((2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone)

• Product Name: (2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone
• CAS No: 2703771-12-2
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD34550979
• CID: 5614764
• PubChem ID: 165945748
• Update Time: 2025-07-20

(2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• EN300-33036467
• 2703771-12-2
• (2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone

• MDL： MFCD34550979
• Inchi： 1S/C9H12N2OS/c1-13(10,12)8-3-2-7-4-5-11-9(7)6-8/h2-3,6,10-11H,4-5H2,1H3
• InChI Key： OJLRTJPMCNXMEL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC2=C(C=1)NCC2)(=N)=O

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.3Ų

Additional information on (2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone

Comprehensive Overview of (2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone (CAS No. 2703771-12-2)

The compound (2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone (CAS No. 2703771-12-2) is a novel sulfoximine-derived molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. With the increasing demand for sulfur-containing heterocycles in drug discovery, this compound stands out as a promising candidate for further exploration. Its lambda6-sulfanone moiety, combined with an indoline scaffold, offers potential applications in modulating biological pathways, particularly in inflammation and oxidative stress-related disorders.

Recent studies highlight the growing interest in sulfoximines as bioisosteres for carbonyl or sulfonyl groups, enhancing metabolic stability and bioavailability. The (2,3-dihydro-1H-indol-6-yl)(imino)methyl fragment in this compound further contributes to its versatility, enabling interactions with enzymes and receptors involved in neurodegenerative and cardiovascular diseases. Researchers are particularly intrigued by its potential role in kinase inhibition, a hot topic in oncology and immunology. As the scientific community explores small-molecule therapeutics, CAS No. 2703771-12-2 emerges as a subject of patents and preclinical investigations.

From a synthetic chemistry perspective, the preparation of (2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone involves innovative catalytic sulfoxidation and N-imination strategies. These methods align with the industry's shift toward green chemistry and atom-economical reactions, addressing environmental concerns. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity, making it suitable for high-throughput screening (HTS) in drug development pipelines.

In agrochemical applications, this compound's sulfur-nitrogen hybrid structure shows promise as a plant growth regulator or pesticide intermediate. Its mode of action may involve disrupting pathogen metabolism, a sought-after trait in sustainable agriculture. With rising global focus on food security, such innovations are critical to reducing crop losses while minimizing ecological impact.

Despite its potential, challenges remain in scaling up production and optimizing structure-activity relationships (SAR). Computational modeling and AI-driven drug design tools are being employed to predict its interactions with biological targets, reflecting the integration of digital chemistry in modern research. As interest grows in precision medicine, CAS No. 2703771-12-2 could play a pivotal role in personalized therapeutic approaches.

In summary, (2,3-dihydro-1H-indol-6-yl)(imino)methyl-lambda6-sulfanone represents a convergence of medicinal chemistry, materials science, and biotechnology. Its multifaceted applications—from drug discovery to crop protection—underscore its relevance in addressing contemporary scientific and societal challenges. Ongoing research will likely uncover new dimensions of its utility, solidifying its position in the next generation of functional molecules.